Cas no 103500-22-7 (benzyl N-[1-(hydroxymethyl)cyclopropyl]carbamate)

• Product Name: benzyl N-[1-(hydroxymethyl)cyclopropyl]carbamate
• CAS No: 103500-22-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD16294221
• CID: 857317
• Update Time: 2025-10-28

benzyl N-[1-(hydroxymethyl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• BENZYL 1-(HYDROXYMETHYL)CYCLOPROPYLCARBAMATE
• Benzyl (1-(hydroxymethyl)cyclopropyl)carbamate
• Cbz-1-Aminocyclopropylmethanol
• N-cbz-1-amino-cyclopropanemethanol
• Thieno[3,2-d]pyriMidine-6-Methanol, 2-chloro-7-Methyl-4-(4-Morpholinyl)-
• Carbamic acid, [1-(hydroxymethyl)cyclopropyl]-, phenylmethyl ester (9CI)
• N-(Benzyloxycarbonyl)-1-(hydroxymethyl)cyclopropanamine
• [1-(Hydroxymethyl)cyclopropyl]-carbamic acid phenylmethyl ester
• Benzyl [1-(hydroxymethyl)cyclopropyl]carbamate
• Benzyl (1-(hydroxymethyl)
• 1-(Cbz-amino)cyclopropanemethanol
• benzyl N‐[1‐(hydroxymethyl)cyclopropyl]carbamate
• N-[1-(Hydroxymethyl)cyclopropyl]carbamic acid phenylmethyl ester
• CarbaMic acid, [1-(hydroxyMethyl)cyclopropyl]-, phenylMethyl ester
• CarbaMic acid, N-[1-(hydroxyMethyl)cyclopropyl]-, phenylMethyl ester
• benzyl N-[1-(hydroxymethyl)cyclopropyl]carbamate
• PubChem19385
• benzyl N[1(hydroxymethyl)cyclopropyl]carbamate
• VAZQQRNYILEOGE-UHFFFAOYSA-N
• BCP146

• MDL： MFCD16294221
• Inchi： 1S/C12H15NO3/c14-9-12(6-7-12)13-11(15)16-8-10-4-2-1-3-5-10/h1-5,14H,6-9H2,(H,13,15)
• InChI Key： VAZQQRNYILEOGE-UHFFFAOYSA-N
• SMILES： OCC1(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 221.10525
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.23
• Boiling Point: 393 ºC
• Flash Point: 192 ºC
• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-[1-(hydroxymethyl)cyclopropyl]carbamate

Introduction to Benzyl N-[1-(Hydroxymethyl)Cyclopropyl]Carbamate (CAS No. 103500-22-7)

Benzyl N-[1-(Hydroxymethyl)Cyclopropyl]Carbamate, also known by its CAS number 103500-22-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely studied for their diverse applications in drug discovery and material science. The structure of benzyl N-[1-(hydroxymethyl)cyclopropyl]carbamate features a benzyl group attached to a cyclopropyl ring, which is further substituted with a hydroxymethyl group. This unique combination of functional groups makes it a versatile molecule with potential applications in various chemical and biological contexts.

Recent advancements in synthetic chemistry have enabled the precise synthesis of benzyl N-[1-(hydroxymethyl)cyclopropyl]carbamate with high purity and efficiency. Researchers have explored its synthesis through various routes, including nucleophilic substitution and coupling reactions, which have been optimized to enhance yield and reduce byproducts. The stability of this compound under different conditions has also been extensively studied, making it suitable for use in both laboratory settings and industrial applications.

The chemical properties of benzyl N-[1-(hydroxymethyl)cyclopropyl]carbamate are influenced by its functional groups. The benzyl group contributes to its aromatic character, while the hydroxymethyl group introduces hydrophilic properties. These characteristics make the compound a promising candidate for use in drug delivery systems, where both lipophilic and hydrophilic interactions are crucial. Additionally, the cyclopropyl ring introduces strain into the molecule, which can enhance reactivity in certain chemical transformations.

Recent studies have highlighted the potential of benzyl N-[1-(hydroxymethyl)cyclopropyl]carbamate as a precursor for more complex molecules. For instance, researchers have utilized this compound as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Its ability to undergo various transformations, such as oxidation and reduction reactions, has made it a valuable building block in medicinal chemistry.

In terms of biological activity, benzyl N-[1-(hydroxymethyl)cyclopropyl]carbamate has shown promise in preliminary assays targeting specific enzymes and receptors. Its interaction with biological systems is influenced by its structural features, particularly the hydroxymethyl group, which can participate in hydrogen bonding. This property is essential for binding to proteins and other biomolecules, making it a potential lead compound for drug development.

The environmental impact of benzyl N-[1-(hydroxymethyl)cyclopropyl]carbamate has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for use in agricultural and industrial settings. These findings are critical for ensuring that the compound meets regulatory standards and can be safely integrated into various applications.

Looking ahead, the future of benzyl N-[1-(hydroxymethyl)cyclopropyl]carbamate lies in its continued exploration as a versatile chemical entity. With ongoing advancements in synthetic methods and an increasing understanding of its biological properties, this compound is poised to play a significant role in both academic research and industrial innovation.